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Compound of Interest

Compound Name: 3-acetyl-3H-pyridin-2-one

Cat. No.: B15134791 Get Quote

IUPAC Name: 3-acetyl-1H-pyridin-2-one

This technical guide provides a comprehensive overview of 3-acetyl-1H-pyridin-2-one, a

heterocyclic organic compound of interest to researchers, scientists, and drug development

professionals. This document details its chemical properties, synthesis, and spectroscopic

data.

Chemical Properties and Tautomerism
3-Acetyl-1H-pyridin-2-one is a substituted pyridinone. Pyridin-2-ones exist in a tautomeric

equilibrium with their corresponding 2-hydroxypyridine counterparts. In the case of the title

compound, it is in equilibrium with 3-acetyl-2-hydroxypyridine. The pyridin-2-one (lactam) form

is generally the more stable tautomer in various solvents.
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Property Value

Molecular Formula C₇H₇NO₂

Molecular Weight 137.14 g/mol

XLogP3 0.4

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 1

Exact Mass 137.0477 g/mol

Topological Polar Surface Area 46.2 Å²

Heavy Atom Count 10

Complexity 205

Data sourced from PubChem.[1]

Synthesis
The synthesis of 3-acetyl-1H-pyridin-2-one can be approached through several synthetic

strategies, often involving the construction of the pyridinone ring from acyclic precursors. While

a specific, detailed protocol for this exact molecule is not readily available in the reviewed

literature, analogous syntheses of related 3-acyl-2-pyridones provide a strong basis for its

preparation. One common approach involves the condensation of β-keto amides with suitable

reagents.

A potential synthetic pathway can be inferred from the synthesis of related 3-acyl-6-aryl-2-

pyridones.[2] This would likely involve the reaction of a β-keto amide, such as acetoacetamide,

with a suitable three-carbon synthon that can undergo cyclization to form the pyridinone ring.

Another relevant synthetic route is the synthesis of the analogous sulfur-containing compound,

3-acetylpyridine-2(1H)-thione. This synthesis involves the reaction of substituted 3-

cyanopyridine-2(1H)-thiones with methyllithium, which introduces the acetyl group.[3] A similar

strategy could potentially be adapted for the oxygen analogue.
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Furthermore, a method for the synthesis of 3-acetyl-2-chloropyridine from 2-chloronicotinic acid

has been patented.[2] This intermediate could potentially be converted to 3-acetyl-1H-pyridin-2-

one through a hydrolysis reaction, replacing the chlorine atom with a hydroxyl group, which

would then tautomerize to the more stable pyridone form.

Experimental Protocol: Synthesis of a Related
Compound (3-Acetyl-4-hydroxy-1-phenylpyridin-2(1H)-
one)
While a direct protocol for the title compound is unavailable, the following is a summary of a

reported synthesis of a structurally related compound, which may serve as a methodological

reference.[4]

Cyclization: Aryl ketone anilides are cyclized with diethyl malonate to afford 4-hydroxy-6-

phenyl-6H-pyrano[3,2-c]-pyridin-2,5-diones.

Ring-opening: The resulting pyranopyridinediones undergo a ring-opening reaction in the

presence of 1,2-diethylene glycol to yield 3-acetyl-4-hydroxy-1-phenylpyridin-2(1H)-ones.

This highlights a potential strategy where a pre-formed ring system is modified to introduce the

acetyl group.

Spectroscopic Data
Detailed assigned spectroscopic data for 3-acetyl-1H-pyridin-2-one is not available in a

consolidated source. However, characteristic spectral features can be predicted based on its

structure and data from related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The spectrum would be expected to show signals for the three protons on the

pyridinone ring, a singlet for the methyl protons of the acetyl group, and a broad signal for

the N-H proton. The chemical shifts of the ring protons would be influenced by the electron-

withdrawing acetyl group and the pyridone ring system.
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¹³C NMR: The spectrum would display seven distinct signals corresponding to the seven

carbon atoms in the molecule. Key signals would include the carbonyl carbons of the

pyridone ring and the acetyl group, the methyl carbon of the acetyl group, and the carbons of

the pyridinone ring.

Infrared (IR) Spectroscopy

The IR spectrum would be expected to show characteristic absorption bands for the N-H

stretching vibration, the C=O stretching vibrations of the pyridone and acetyl groups, and C=C

stretching vibrations of the ring.

Biological Activity
The biological activities of 3-acetyl-1H-pyridin-2-one have not been extensively reported.

However, the 2-pyridone scaffold is a common motif in many biologically active compounds.

Derivatives of 3-acetylpyridine have been investigated for their antimicrobial activities.[5]

Additionally, various pyridine derivatives have been synthesized and evaluated as antibacterial

agents.[6] Given that the broader class of 2-pyridones exhibits a wide range of pharmacological

properties, it is plausible that 3-acetyl-1H-pyridin-2-one may also possess biological activity.

Signaling Pathways and Experimental Workflows
As there is currently no specific information available in the scientific literature regarding

signaling pathways directly involving 3-acetyl-1H-pyridin-2-one, a diagrammatic representation

cannot be provided at this time.

Logical Relationship for a Potential Synthetic Approach
The following diagram illustrates a logical workflow for a potential synthesis of 3-acetyl-1H-

pyridin-2-one based on the chemistry of related compounds.
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A potential synthetic workflow for 3-acetyl-1H-pyridin-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-Acetyl-1H-pyridin-2-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15134791#iupac-name-for-3-acetyl-3h-pyridin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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